Cas no 180863-54-1 (methyl 3-(azidomethyl)benzoate)

methyl 3-(azidomethyl)benzoate structure
180863-54-1 structure
Product Name:methyl 3-(azidomethyl)benzoate
CAS No:180863-54-1
MF:C9H9N3O2
MW:191.186661481857
CID:1377694
PubChem ID:11769343
Update Time:2025-04-20

methyl 3-(azidomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(azidomethyl)-, methyl ester
    • 3-Azidomethyl-benzoic acid methyl ester
    • Methyl 3-azidomethylbenzoate
    • methyl 3-(azidomethyl)benzoate
    • GODLXLJGPJGHMO-UHFFFAOYSA-N
    • AKOS010631296
    • 180863-54-1
    • DB-112311
    • SCHEMBL13555494
    • methyl3-(azidomethyl)benzoate
    • A898411
    • F2157-0553
    • EN300-1217161
    • Inchi: 1S/C9H9N3O2/c1-14-9(13)8-4-2-3-7(5-8)6-11-12-10/h2-5H,6H2,1H3
    • InChI Key: GODLXLJGPJGHMO-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(CN=[N+]=[N-])=C1)=O

Computed Properties

  • Exact Mass: 191.06957
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • PSA: 75.06

methyl 3-(azidomethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M293311-100mg
methyl 3-(azidomethyl)benzoate
180863-54-1
100mg
$ 115.00 2022-06-04
TRC
M293311-500mg
methyl 3-(azidomethyl)benzoate
180863-54-1
500mg
$ 435.00 2022-06-04
TRC
M293311-1g
methyl 3-(azidomethyl)benzoate
180863-54-1
1g
$ 660.00 2022-06-04
Enamine
EN300-1217161-0.05g
methyl 3-(azidomethyl)benzoate
180863-54-1 95%
0.05g
$168.0 2023-07-08
Enamine
EN300-1217161-0.1g
methyl 3-(azidomethyl)benzoate
180863-54-1 95%
0.1g
$252.0 2023-07-08
Enamine
EN300-1217161-0.25g
methyl 3-(azidomethyl)benzoate
180863-54-1 95%
0.25g
$361.0 2023-07-08
Enamine
EN300-1217161-0.5g
methyl 3-(azidomethyl)benzoate
180863-54-1 95%
0.5g
$569.0 2023-07-08
Enamine
EN300-1217161-1.0g
methyl 3-(azidomethyl)benzoate
180863-54-1 95%
1.0g
$728.0 2023-07-08
Enamine
EN300-1217161-2.5g
methyl 3-(azidomethyl)benzoate
180863-54-1 95%
2.5g
$1428.0 2023-07-08
Enamine
EN300-1217161-5.0g
methyl 3-(azidomethyl)benzoate
180863-54-1 95%
5.0g
$2110.0 2023-07-08
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.